Cas no 1823248-77-6 (benzyl N-(2-chloro-4-formylphenyl)carbamate)

• Product Name: benzyl N-(2-chloro-4-formylphenyl)carbamate
• CAS No: 1823248-77-6
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• CID: 6231830
• PubChem ID: 129951071
• Update Time: 2025-10-21

benzyl N-(2-chloro-4-formylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-chloro-4-formylphenyl)carbamate
• 1823248-77-6
• EN300-12636821

• Inchi： 1S/C15H12ClNO3/c16-13-8-12(9-18)6-7-14(13)17-15(19)20-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,17,19)
• InChI Key： GFCMRBTZSCDSJI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.0505709g/mol
• Monoisotopic Mass: 289.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(2-chloro-4-formylphenyl)carbamate

Comprehensive Overview of Benzyl N-(2-chloro-4-formylphenyl)carbamate (CAS No. 1823248-77-6)

Benzyl N-(2-chloro-4-formylphenyl)carbamate (CAS No. 1823248-77-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique carbamate and formyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a chloro substituent and a benzyl group, enables diverse applications in drug discovery and material science. Researchers are increasingly exploring its potential in targeted therapies, particularly in the context of small molecule inhibitors and bioconjugation techniques.

The growing interest in Benzyl N-(2-chloro-4-formylphenyl)carbamate aligns with current trends in green chemistry and sustainable synthesis. As industries strive to reduce environmental impact, this compound's role in atom-efficient reactions and catalytic processes has become a focal point. Recent studies highlight its utility in cross-coupling reactions, a topic frequently searched in academic databases and AI-driven research platforms. The compound's formyl group offers a reactive handle for further derivatization, making it valuable for constructing complex molecular architectures.

From a structure-activity relationship (SAR) perspective, CAS No. 1823248-77-6 exhibits intriguing properties. The chloro moiety enhances electron-withdrawing effects, while the benzyl carbamate group contributes to stability under physiological conditions. These features have spurred investigations into its potential as a protease inhibitor scaffold or kinase modulator—topics trending in medicinal chemistry forums. Analytical techniques like HPLC purification and NMR characterization are critical for ensuring the compound's purity, a common concern among purchasers and researchers alike.

The synthesis of Benzyl N-(2-chloro-4-formylphenyl)carbamate typically involves protection-deprotection strategies, a process frequently queried in chemical synthesis databases. Optimizing its yield through microwave-assisted synthesis or flow chemistry methods represents an active area of innovation. Furthermore, its compatibility with click chemistry protocols makes it relevant to biomarker development—a hot topic in diagnostic research. Safety data sheets emphasize standard laboratory precautions, though it doesn't fall under restricted categories.

In material science, this compound's aromatic-aldehyde functionality enables applications in polymer crosslinking and coating formulations. Patent literature reveals its use in photoresist materials, aligning with semiconductor industry demands. As structure-based drug design gains momentum, computational studies of CAS 1823248-77-6 provide insights into molecular docking behaviors—a frequently searched term in computational chemistry circles.

Quality control of Benzyl N-(2-chloro-4-formylphenyl)carbamate requires rigorous spectroscopic validation, addressing a common purchaser concern about batch-to-batch consistency. The compound's shelf life under various storage conditions (anhydrous environments vs. controlled humidity) is another practical consideration often discussed in supplier forums. Its chromatographic behavior in reverse-phase systems is well-documented, aiding analytical method development.

Emerging applications include its use as a fluorescent probe precursor, tapping into the booming bioimaging market. The formyl group's reactivity with primary amines facilitates Schiff base formation, a reaction mechanism widely studied in dynamic combinatorial chemistry. These interdisciplinary connections enhance the compound's relevance across life sciences and nanotechnology sectors.

Regulatory compliance for CAS 1823248-77-6 follows standard chemical safety protocols without special restrictions. However, researchers should consult REACH and GHS classifications for updated handling guidelines—a frequently searched requirement in industrial settings. The compound's logP value and hydrogen bonding capacity make it a subject of interest in ADMET prediction studies, reflecting the pharmaceutical industry's focus on drug-likeness parameters.

Future research directions may explore its metal-organic framework (MOF) integration or enzyme mimicry applications, both trending topics in advanced materials research. As synthetic methodologies evolve, continuous manufacturing approaches for this intermediate could address scalability challenges—a key concern in process chemistry optimization queries.